1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-((4-ethoxyphenyl)sulfonyl)piperazine

• IUPAC Name: 1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-(4-ethoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H28N4O3S/c1-4-26-18-5-7-19(8-6-18)27(24,25)22-12-9-21(10-13-22)11-14-23-17(3)15-16(2)20-23/h5-8,15H,4,9-14H2,1-3H3
• InChI Key: YAVVEYCQABTRFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCN3C(=CC(=N3)C)C
• Molecular Formula: C19H28N4O3S
• Molecular Weight: 392.5 g/mol

Description

1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-((4-ethoxyphenyl)sulfonyl)piperazine, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of piperazine derivatives and has a molecular weight of 485.63 g/mol.

Scientific Research Applications

Anticancer and Antiproliferative Activities

• Anticancer Evaluation : A study explored the anticancer activities of polyfunctional substituted 1,3-thiazoles, including derivatives with a piperazine substituent, showing significant in vitro anticancer efficacy across various cancer cell lines, indicating its potential as a therapeutic agent against cancer (Turov, 2020).
• Antiproliferative Activity : Another research focused on the synthesis and evaluation of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, showing good antiproliferative effects against human cancer cell lines, suggesting its potential as an anticancer agent (Mallesha et al., 2012).

Antibacterial and Biofilm Inhibition

• Bacterial Biofilm Inhibition : Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker were synthesized and showed potent antibacterial efficacies against E. coli, S. aureus, and S. mutans strains. These compounds also demonstrated effective biofilm inhibition activities, outperforming reference drugs like Ciprofloxacin (Mekky & Sanad, 2020).

Antimicrobial Activities

• Antimicrobial Studies : Several heterocyclic compounds containing a sulfonamido moiety have been synthesized for their potential use as antibacterial agents. This research found compounds with high activities, suggesting their use in combating bacterial infections (Azab et al., 2013).

Molecular Structure and Enzyme Inhibition

• Molecular Structure Investigations : Synthesis and molecular structure investigations of new s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties were carried out, focusing on antimicrobial activity. The study provides insight into the potential applications of these compounds in medicinal chemistry (Shawish et al., 2021).

Oxidative Metabolism and Pharmacokinetics

• Oxidative Metabolism Study : Research into the oxidative metabolism of a novel antidepressant using human liver microsomes and recombinant enzymes identified the metabolic pathways and the enzymes involved, contributing to our understanding of drug metabolism and its implications for therapeutic applications (Hvenegaard et al., 2012).